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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B3029386 Get Quote

Introduction

Acid Red 249, also known as Weak Acid Brilliant Red B, is a water-soluble, sulfonated azo

dye.[1][2] Its distinct red-magenta color in aqueous solutions and its utility in staining make it a

compound of interest in various research and industrial applications.[1] Primarily, it is used for

dyeing protein fibers like wool and silk, as well as synthetic fibers such as nylon.[3][4] In a

research context, it serves as a chemical stain and fluorescent dye, with applications in fields

like photocatalytic degradation studies and inkjet printing technology development.[2][5]

The preparation of accurate and stable stock solutions is a critical first step for ensuring the

reliability and reproducibility of experimental results. The concentration and choice of solvent

can significantly impact the performance of the dye in subsequent applications. This document

provides detailed protocols for preparing both aqueous and organic stock solutions of Acid
Red 249, tailored for researchers, scientists, and drug development professionals.

Physicochemical and Solubility Data
A summary of the key properties of Acid Red 249 is presented below. This data is essential for

accurate calculations and handling of the compound.
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Property Value Reference

IUPAC Name

disodium;4-hydroxy-3-[(2-

phenoxy-5-

chlorophenyl)diazenyl]-7-(p-

tolylsulfonamido)naphthalene-

1,3-disulfonate

N/A

Synonyms

Weak Acid Brilliant Red B,

Tracid Brilliant Red B, Acid

Red B

[1][2][3]

CAS Number 6416-66-6 [2][6][7]

Molecular Formula C₂₉H₂₀ClN₃Na₂O₁₀S₃ [2][3][8]

Molecular Weight 748.11 g/mol [2][6][7][8]

Appearance
Dark red to reddish-brown

solid powder
[1][2][6]

Solubility

Water: Soluble Ethanol:

Slightly Soluble DMSO: 50

mg/mL (66.84 mM); may

require sonication

[1][2][3][8][9]

Experimental Protocols
1. Safety Precautions

Before handling Acid Red 249, it is crucial to review the Safety Data Sheet (SDS). The

compound is harmful if swallowed and may cause irritation to the eyes, skin, and respiratory

tract.[7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical safety goggles, and nitrile gloves.[7][10]

Handling: Handle the powder in a chemical fume hood to avoid inhaling dust. Minimize dust

generation during weighing and transfer.[7]
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Spills: In case of a spill, vacuum or sweep up the material into a suitable disposal container.

Avoid generating dust.[7]

2. Protocol 1: Preparation of a 1% (w/v) Aqueous Stock Solution

This protocol is suitable for general staining and dyeing applications where a weight/volume

percentage concentration is appropriate.

Materials and Equipment:

Acid Red 249 powder (CAS: 6416-66-6)

Deionized or distilled water

Analytical balance

100 mL volumetric flask

Magnetic stirrer and stir bar

Spatula and weighing paper

50 mL conical tubes or other storage vials

Procedure:

Calculation: To prepare a 1% (w/v) solution, 1 g of solute is needed for every 100 mL of

solvent. For a 100 mL stock solution, you will need 1.0 g of Acid Red 249.

Weighing: Tare the analytical balance with a piece of weighing paper. Carefully weigh out 1.0

g of Acid Red 249 powder.

Dissolution: a. Add approximately 70-80 mL of deionized water to the 100 mL volumetric

flask. b. Carefully transfer the weighed powder into the flask. c. Add a magnetic stir bar and

place the flask on a magnetic stirrer. Stir until the powder is completely dissolved. The

solution should be a clear, red-magenta color.[1] To avoid clumping, a paste can be made

with a small amount of water before adding the remaining volume.[11] Gentle warming can

aid dissolution if needed.[11]
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Final Volume Adjustment: Once dissolved, remove the stir bar and carefully add deionized

water to the 100 mL mark. Cap the flask and invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage: a. Aliquot the stock solution into clearly labeled conical tubes to

prevent contamination and degradation from repeated freeze-thaw cycles.[2] b. For long-

term storage, keep the aliquots at -20°C for up to one month or -80°C for up to six months.[2]

[9]

3. Protocol 2: Preparation of a 10 mM DMSO Stock Solution

This protocol is designed for cellular assays and other biological experiments where a precise

molar concentration is required.

Materials and Equipment:

Acid Red 249 powder (CAS: 6416-66-6)

Anhydrous, hygroscopic Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes

Vortex mixer and/or sonicator

Procedure:

Calculation:

Molecular Weight (MW) of Acid Red 249 = 748.11 g/mol .

To prepare a 10 mM (0.010 mol/L) solution, calculate the required mass:

Mass (mg) = Volume (mL) × Concentration (mM) × MW ( g/mol ) / 1000

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/acid-red-249.html
https://www.medchemexpress.com/acid-red-249.html
https://www.medchemexpress.com/acid-red-249.html?locale=es-ES
https://www.benchchem.com/product/b3029386?utm_src=pdf-body
https://www.benchchem.com/product/b3029386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For 1 mL of a 10 mM stock solution: Mass = 1 mL × 10 mM × 748.11 / 1000 = 7.48 mg.

Weighing: Carefully weigh 7.48 mg of Acid Red 249 powder and place it into a suitable vial.

Dissolution: a. Add 1.0 mL of anhydrous DMSO to the vial containing the powder.[2] b. Cap

the vial tightly and vortex thoroughly. c. If the powder does not fully dissolve, use an

ultrasonic bath to aid dissolution.[2][9]

Aliquoting and Storage: a. Aliquot the solution into smaller, single-use volumes in amber or

foil-wrapped microcentrifuge tubes to protect from light. b. Store the stock solution at -20°C

for up to one month or -80°C for up to six months.[2][9] Avoid repeated freeze-thaw cycles.

Workflow and Visualization
The general workflow for preparing a stock solution of Acid Red 249 is illustrated below.
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Workflow for preparing Acid Red 249 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acid Red 249 - Weak Acid Brilliant Red B - from Emperor Chem [emperordye.com]

2. medchemexpress.com [medchemexpress.com]

3. China Acid Red 249 Suppliers, Manufacturers, Factory - Wholesale Price - TIANYA
[dyesupplier.com]

4. China Biggest Acid Red 249 Suppliers & Manufacturers & Factory - MSDS Sheet -
Sinoever [dyestuffscn.com]

5. imaging.org [imaging.org]

6. worlddyevariety.com [worlddyevariety.com]

7. cncolorchem.com [cncolorchem.com]

8. Acid Red 249 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]

9. medchemexpress.com [medchemexpress.com]

10. echemi.com [echemi.com]

11. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Application Note: Preparation of Acid Red 249 Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029386#preparation-of-acid-red-249-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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